Cas no 1171920-13-0 (2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine)
1171920-13-0 structure
Product Name:2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine
CAS No:1171920-13-0
MF:C13H18ClNO2Si
MW:283.826023578644
MDL:MFCD12922733
CID:1074891
PubChem ID:46737858
Update Time:2025-09-24
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine
- 2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)ethynyl)pyridine
- CS-0441627
- 1171920-13-0
- 2-chloro-3-(dimethoxymethyl)-4-[2-(trimethylsilyl)ethynyl]pyridine
- AKOS015851073
- MFCD12922733
- DTXSID001165269
- 2-[2-chloro-3-(dimethoxymethyl)pyridin-4-yl]ethynyl-trimethylsilane
- 2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)ethynyl)pyridine, AldrichCPR
-
- MDL： MFCD12922733
- Inchi： 1S/C13H18ClNO2Si/c1-16-13(17-2)11-10(6-8-15-12(11)14)7-9-18(3,4)5/h6,8,13H,1-5H3
- InChI Key： DLVPXJJDUWQWIT-UHFFFAOYSA-N
- SMILES： ClC1C(C(OC)OC)=C(C=CN=1)C#C[Si](C)(C)C
Computed Properties
- Exact Mass: 283.08000
- Monoisotopic Mass: 283.0795330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35000
- LogP: 3.25530
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB263256-1 g |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)ethynyl)pyridine |
1171920-13-0 | 1 g |
€891.00 | 2023-07-20 | ||
| Matrix Scientific | 048350-250mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine |
1171920-13-0 | 250mg |
$342.00 | 2021-05-14 | ||
| TRC | C360110-25mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine |
1171920-13-0 | 25mg |
$ 190.00 | 2023-04-18 | ||
| TRC | C360110-50mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine |
1171920-13-0 | 50mg |
$ 305.00 | 2023-04-18 | ||
| TRC | C360110-100mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine |
1171920-13-0 | 100mg |
$ 471.00 | 2023-04-18 | ||
| TRC | C360110-250mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine |
1171920-13-0 | 250mg |
$ 821.00 | 2023-04-18 | ||
| abcr | AB263256-1g |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)ethynyl)pyridine; . |
1171920-13-0 | 1g |
€976.00 | 2025-04-22 | ||
| Ambeed | A757547-1g |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)ethynyl)pyridine |
1171920-13-0 | 95+% | 1g |
$955.0 | 2024-04-26 | |
| A2B Chem LLC | AI10921-250mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine |
1171920-13-0 | 95% | 250mg |
$1419.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1512294-250mg |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)ethynyl)pyridine |
1171920-13-0 | 98% | 250mg |
￥3456.00 | 2024-08-09 |
2-Chloro-3-(dimethoxymethyl)-4-((trimethylsilyl)-ethynyl)pyridine Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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